![molecular formula C18H21ClO4 B3937182 1-chloro-3-{2-[2-(3-ethoxyphenoxy)ethoxy]ethoxy}benzene](/img/structure/B3937182.png)
1-chloro-3-{2-[2-(3-ethoxyphenoxy)ethoxy]ethoxy}benzene
Overview
Description
1-chloro-3-{2-[2-(3-ethoxyphenoxy)ethoxy]ethoxy}benzene is a chemical compound that belongs to the class of chlorobenzenes. It is also known as EB-3 or 3-(2-(2-(3-ethoxyphenoxy)ethoxy)ethoxy)chlorobenzene. This compound has been the subject of scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 1-chloro-3-{2-[2-(3-ethoxyphenoxy)ethoxy]ethoxy}benzene is not well understood. However, it is believed that this compound may act by inhibiting certain enzymes or by interfering with cellular processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-chloro-3-{2-[2-(3-ethoxyphenoxy)ethoxy]ethoxy}benzene have not been extensively studied. However, it has been reported to have low toxicity and is not expected to cause any significant adverse effects.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-chloro-3-{2-[2-(3-ethoxyphenoxy)ethoxy]ethoxy}benzene in lab experiments is its versatility. It can be used as a building block for the synthesis of various polymers and copolymers, making it useful in material science research. However, one of the limitations of using this compound is its low solubility in water, which may make it difficult to use in certain experiments.
Future Directions
There are several future directions for research on 1-chloro-3-{2-[2-(3-ethoxyphenoxy)ethoxy]ethoxy}benzene. One possible direction is to study its potential as an anticancer agent and drug delivery system. Another direction is to study its potential as a pesticide in agriculture. Additionally, further research can be done to understand its mechanism of action and its biochemical and physiological effects.
Scientific Research Applications
1-chloro-3-{2-[2-(3-ethoxyphenoxy)ethoxy]ethoxy}benzene has been studied for its potential applications in various fields such as material science, pharmaceuticals, and agriculture. In material science, this compound has been used as a building block for the synthesis of various polymers and copolymers. In pharmaceuticals, it has been studied for its potential as an anticancer agent and as a drug delivery system. In agriculture, it has been studied for its potential as a pesticide.
properties
IUPAC Name |
1-chloro-3-[2-[2-(3-ethoxyphenoxy)ethoxy]ethoxy]benzene | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21ClO4/c1-2-21-17-7-4-8-18(14-17)23-12-10-20-9-11-22-16-6-3-5-15(19)13-16/h3-8,13-14H,2,9-12H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KWQNGOPSFDWUQH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=CC=C1)OCCOCCOC2=CC(=CC=C2)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21ClO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Chloro-3-[2-[2-(3-ethoxyphenoxy)ethoxy]ethoxy]benzene |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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